Cas no 74597-87-8 (4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid)

• Product Name: 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid
• CAS No: 74597-87-8
• MF: C₉H₁₀O₃S₂
• MW: 230.303900241852
• CID: 2857962
• Update Time: 2025-05-19

4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid
• 4-acetyl-3-methyl-5-(methylthio)thiophene-2-carboxylic acid
• MLS000539658
• Maybridge1_004743
• HMS554P13
• 4-acetyl-3-methyl-5-methylsulfanylthiophene-2-carboxylic acid
• HMS2157O18
• HMS3353P07
• SMR000161797
• 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid

• Inchi： 1S/C9H10O3S2/c1-4-6(5(2)10)9(13-3)14-7(4)8(11)12/h1-3H3,(H,11,12)
• InChI Key： KEWQKVSPZZSZNE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=O)C(C)=C1C(=O)O)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 108

Additional information on 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid

4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic Acid: A Comprehensive Overview

The compound with CAS No 74597-87-8, known as 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and potential applications in drug design and materials science.

Thiophene, a five-membered aromatic heterocycle containing one sulfur atom, serves as the core structure for this compound. The substituents attached to the thiophene ring—specifically, the acetyl group at position 4, a methyl group at position 3, and a methylsulfanyl group at position 5—contribute to its distinctive chemical properties. These substituents not only influence the molecule's electronic characteristics but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid in various therapeutic areas. For instance, research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its methylsulfanyl group has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts acylation and nucleophilic substitution. The choice of reagents and reaction conditions is critical to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and environmental impact.

In terms of physical properties, 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid exhibits a melting point of approximately 160°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties are essential for its application in various chemical processes and formulations.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations. This information is vital for assessing its environmental impact and ensuring sustainable practices during its production and use.

Looking ahead, ongoing research is exploring the potential of 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid as a building block for more complex molecules with enhanced biological activity. Its versatility as a starting material makes it a valuable asset in medicinal chemistry.

In conclusion, 4-Acetyl-3-methyl-5-(methylsulfanyl)-2-thiophenecarboxylic acid (CAS No 74597-87-8) stands out as a versatile and promising compound with applications spanning from drug discovery to materials science. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within these fields.